Cas no 112032-38-9 (1,4-dihydrobenzo[g][2,3]benzodithiine)

1,4-dihydrobenzo[g][2,3]benzodithiine structure
112032-38-9 structure
Product Name:1,4-dihydrobenzo[g][2,3]benzodithiine
CAS No:112032-38-9
MF:C12H10S2
MW:218.337800502777
CID:2607888
PubChem ID:13735229
Update Time:2025-04-21

1,4-dihydrobenzo[g][2,3]benzodithiine Chemical and Physical Properties

Names and Identifiers

    • 1,4-dihydrobenzo[g][2,3]benzodithiine
    • DTXSID40547964
    • 112032-38-9
    • 1,4-Dihydronaphtho[2,3-d][1,2]dithiine
    • Inchi: 1S/C12H10S2/c1-2-4-10-6-12-8-14-13-7-11(12)5-9(10)3-1/h1-6H,7-8H2
    • InChI Key: WPYRVPHJAHYIIA-UHFFFAOYSA-N
    • SMILES: S1CC2C=C3C=CC=CC3=CC=2CS1

Computed Properties

  • Exact Mass: 218.02239267Da
  • Monoisotopic Mass: 218.02239267Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 50.6Ų
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